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Compound of Interest

Compound Name: 2,2,3-trimethylbutanoic acid

Cat. No.: B1268588

An In-Depth Technical Guide to 2,2,3-Trimethylbutanoic Acid: Molecular Weight and
Physicochemical Properties

Introduction

2,2,3-Trimethylbutanoic acid, a branched-chain carboxylic acid, is a compound of interest in
various fields of chemical synthesis. Its unique structure, featuring a five-carbon backbone with
three methyl groups, imparts specific physical and chemical properties that make it a valuable
intermediate in the production of pharmaceuticals, agrochemicals, and other specialty
chemicals[1]. This guide provides a detailed overview of its molecular weight and the
experimental protocols for its determination, tailored for researchers and professionals in drug
development.

Core Physicochemical Data

A summary of the key quantitative data for 2,2,3-trimethylbutanoic acid is presented below.
These properties are fundamental for its application in chemical synthesis and analysis.
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Property Value

Molecular Weight 130.18 g/mol [2][3]
Monoisotopic Mass 130.099379685 Da[?]
Molecular Formula C7H1402[1][2][3][4]

IUPAC Name 2,2,3-trimethylbutanoic acid[2]
CAS Number 49714-52-5[1][2][3]

Synonyms 2,2,3-Trimethylbutyric acid[1][2]

Experimental Determination of Molecular Weight

The molecular weight of a carboxylic acid like 2,2,3-trimethylbutanoic acid can be determined
through several established laboratory techniques. Titration is a primary and highly accurate
method.

Method 1: Acid-Base Titration (Neutralization
Equivalence)

This method relies on the stoichiometric neutralization of the carboxylic acid with a
standardized base. The number of moles of the acid can be precisely determined from the
volume and concentration of the base required to reach the equivalence point.

Protocol:

Sample Preparation: Accurately weigh approximately 0.2 grams of 2,2,3-trimethylbutanoic
acid into a 125 mL Erlenmeyer flask. Record the mass to at least three decimal places[5].

 Dissolution: Dissolve the sample in approximately 25 mL of a suitable solvent, such as
ethanol, to ensure a homogeneous solution[5].

e Indicator Addition: Add 2-3 drops of phenolphthalein indicator to the solution[5].

« Titration Setup: Fill a burette with a standardized solution of sodium hydroxide (NaOH) of a
precisely known concentration (e.g., 0.1 M).
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« Titration Process: Titrate the acid solution with the NaOH solution, swirling the flask
continuously. The endpoint is reached when the solution turns a faint, persistent pink
color[6].

o Data Recording: Record the final volume of the NaOH solution used.

o Calculation: The molecular weight (MW) is calculated using the following formula:
MW = (mass of acid in grams) / (moles of acid)
Where the moles of acid are determined by:
Moles of acid = Molarity of NaOH x Volume of NaOH in Liters

This calculation is based on the 1:1 mole ratio of the reaction between the monoprotic 2,2,3-
trimethylbutanoic acid and NaOH[5].

Method 2: Freezing Point Depression (Cryoscopy)

This colligative property-based method involves measuring the extent to which the freezing
point of a pure solvent is lowered by the addition of the solute (2,2,3-trimethylbutanoic acid).

Protocol:

» Solvent Freezing Point: Determine the precise freezing point of a known mass of a suitable
solvent (e.g., lauric acid or benzene) using a Beckmann thermometer[7][8].

o Sample Addition: Accurately weigh a small amount of 2,2,3-trimethylbutanoic acid and
dissolve it completely in the solvent[7].

» Solution Freezing Point: Measure the freezing point of the resulting solution. The difference
between this and the solvent's freezing point is the freezing point depression (ATf)[8].

 Calculation: The molecular weight (MW) is calculated using the formula:
MW = (Kf x mass of solute in kg) / (ATf x mass of solvent in kg)

Where Kf is the cryoscopic constant of the solvent.
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Workflow and Pathway Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of
molecular weight and a conceptual pathway for its synthesis.
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Caption: Workflow for Molecular Weight Determination by Titration.
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Caption: Conceptual Synthesis Pathway for Carboxylic Acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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